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Compound of Interest

Compound Name: 2,4-Difluorobenzyl bromide

Cat. No.: B031501

Essential Safety and Handling Guide for 2,4-
Difluorobenzyl Bromide

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of 2,4-Difluorobenzyl bromide, including operational and disposal
plans.

Chemical Profile and Hazards

2,4-Difluorobenzyl bromide is a flammable liquid and vapor that can cause severe skin burns
and eye damage.[1] It is also suspected of causing genetic defects. Due to its hazardous
nature, strict adherence to safety protocols is mandatory.

Hazard Category Description

Flammable liquid and vapor.[2] May be

Physical Hazards _
corrosive to metals.[1]

Causes severe skin burns and eye damage.[1]

May cause respiratory irritation. Causes serious
Health Hazards ) )

eye damage.[1] Suspected of causing genetic

defects.

Signal Word Danger
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Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling 2,4-

Difluorobenzyl bromide:

Protection Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2][3][4]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][3][4]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149
approved respirator should be used if exposure
limits are exceeded or if irritation or other

symptoms are experienced.[2][3][4]

Operational Protocols

Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

» Always handle 2,4-Difluorobenzyl bromide in a well-ventilated area or under a chemical

fume hood.[3][5]

» Use only non-sparking tools and take precautionary measures against static discharges.[2]

« Avoid all personal contact, including inhalation.[6] Do not get in eyes, on skin, or on clothing.

[2]3]1[5]

o Keep the container tightly closed when not in use.[3][5]
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o Keep away from open flames, hot surfaces, and sources of ignition.[1][2][3]
Storage:

e Store in a cool, dry, and well-ventilated place.[3][5][6]

o Keep containers tightly closed.[3][5]

e Store in a corrosive resistant container with a resistant inner liner.

¢ Incompatible materials include strong oxidizing agents, strong acids, strong bases, and
strong reducing agents.[2][5]

Emergency Procedures

First Aid Measures

Immediate medical attention is required for any exposure to 2,4-Difluorobenzyl bromide.[2][5]

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.[2][5]

Seek immediate medical attention.

Immediately take off all contaminated clothing.
Skin Contact Wash off with soap and plenty of water.[1][2]

Seek immediate medical attention.

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

Inhalation o . . .
respiration.[1][2][5] Seek immediate medical
attention.

) Do NOT induce vomiting.[1][5] Rinse mouth with

Ingestion

water and call a physician immediately.[1][2]

Spill Response
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In the event of a spill, follow these steps to ensure safety and proper cleanup:
o Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.
e Remove Ignition Sources: Remove all sources of ignition from the spill area.[6]

o Contain Spill: Use a dry clean-up procedure and avoid generating dust.[6] Absorb the
spillage with inert material (e.g., sand, silica gel).[4]

e Collect Waste: Place the absorbed material into a suitable, labeled container for waste
disposal.[6]

o Decontaminate: Clean the spill area thoroughly.

» Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Immediate Response Cleanup & Disposal
Safety First >{ Evacuate Area }—D{ Ensure Ventilation }—D{ Remove Ignition Sources }» Proceed with Caution - - -

Click to download full resolution via product page

Caption: Workflow for handling a 2,4-Difluorobenzyl bromide spill.

Disposal Plan

Dispose of 2,4-Difluorobenzyl bromide and its containers in accordance with all applicable
local, state, and federal regulations.[1] It is recommended to entrust the disposal to a licensed
waste disposal company.[1] Do not allow the chemical to enter the environment.[3][4]
Contaminated packaging should also be disposed of as hazardous waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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